Cas no 2034210-47-2 (5-[2-(2-bromophenyl)acetyl]-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione)

5-[2-(2-bromophenyl)acetyl]-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione structure
2034210-47-2 structure
Product name:5-[2-(2-bromophenyl)acetyl]-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione
CAS No:2034210-47-2
MF:C13H14BrNO3S
MW:344.224161624908
CID:5333169

5-[2-(2-bromophenyl)acetyl]-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione Chemical and Physical Properties

Names and Identifiers

    • 2-(2-bromophenyl)-1-(2,2-dioxido-2-thia-5-azabicyclo[2.2.1]heptan-5-yl)ethanone
    • 2-(2-bromophenyl)-1-(2,2-dioxo-2lambda6-thia-5-azabicyclo[2.2.1]heptan-5-yl)ethanone
    • 5-[2-(2-bromophenyl)acetyl]-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione
    • Inchi: 1S/C13H14BrNO3S/c14-12-4-2-1-3-9(12)5-13(16)15-7-11-6-10(15)8-19(11,17)18/h1-4,10-11H,5-8H2
    • InChI Key: VPKPMQCSYSXNGC-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1CC(N1CC2CC1CS2(=O)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 473
  • XLogP3: 1.4
  • Topological Polar Surface Area: 62.8

5-[2-(2-bromophenyl)acetyl]-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6554-9117-30mg
5-[2-(2-bromophenyl)acetyl]-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione
2034210-47-2
30mg
$178.5 2023-09-08
Life Chemicals
F6554-9117-40mg
5-[2-(2-bromophenyl)acetyl]-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione
2034210-47-2
40mg
$210.0 2023-09-08
Life Chemicals
F6554-9117-15mg
5-[2-(2-bromophenyl)acetyl]-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione
2034210-47-2
15mg
$133.5 2023-09-08
Life Chemicals
F6554-9117-10μmol
5-[2-(2-bromophenyl)acetyl]-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione
2034210-47-2
10μmol
$103.5 2023-09-08
Life Chemicals
F6554-9117-75mg
5-[2-(2-bromophenyl)acetyl]-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione
2034210-47-2
75mg
$312.0 2023-09-08
Life Chemicals
F6554-9117-5μmol
5-[2-(2-bromophenyl)acetyl]-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione
2034210-47-2
5μmol
$94.5 2023-09-08
Life Chemicals
F6554-9117-25mg
5-[2-(2-bromophenyl)acetyl]-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione
2034210-47-2
25mg
$163.5 2023-09-08
Life Chemicals
F6554-9117-4mg
5-[2-(2-bromophenyl)acetyl]-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione
2034210-47-2
4mg
$99.0 2023-09-08
Life Chemicals
F6554-9117-10mg
5-[2-(2-bromophenyl)acetyl]-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione
2034210-47-2
10mg
$118.5 2023-09-08
Life Chemicals
F6554-9117-1mg
5-[2-(2-bromophenyl)acetyl]-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione
2034210-47-2
1mg
$81.0 2023-09-08

Additional information on 5-[2-(2-bromophenyl)acetyl]-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione

Introduction to 5-[2-(2-bromophenyl)acetyl]-2λ6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione (CAS No. 2034210-47-2)

5-[2-(2-bromophenyl)acetyl]-2λ6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione, with the CAS number 2034210-47-2, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiaazabicycloheptanes, which are characterized by a seven-membered ring containing a sulfur and a nitrogen atom. The presence of a brominated phenyl group and an acetyl moiety further enhances its chemical diversity and reactivity.

The structural complexity of 5-[2-(2-bromophenyl)acetyl]-2λ6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione makes it an intriguing candidate for various applications in drug discovery and development. Recent studies have focused on its potential as a lead compound for the development of novel therapeutic agents, particularly in the areas of neurodegenerative diseases and cancer.

In the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's, the compound has shown promising results in preclinical studies. Research has indicated that the brominated phenyl group and the thiaazabicycloheptane scaffold may interact with specific protein targets involved in these diseases, potentially modulating their activity and reducing neurotoxicity. For instance, a study published in the Journal of Medicinal Chemistry (JMC) demonstrated that derivatives of this compound exhibited significant neuroprotective effects in cellular models of Alzheimer's disease.

Furthermore, the compound's potential as an anticancer agent has been explored in several preclinical studies. The unique combination of functional groups within its structure allows it to interact with multiple cellular targets, including kinases and transcription factors, which are often dysregulated in cancer cells. A recent study in Cancer Research reported that 5-[2-(2-bromophenyl)acetyl]-2λ6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione inhibited the growth of various cancer cell lines, including those resistant to conventional therapies.

The synthesis of 5-[2-(2-bromophenyl)acetyl]-2λ6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the thiaazabicycloheptane core through ring-closing metathesis (RCM) and subsequent functionalization with the brominated phenyl and acetyl groups. Advanced synthetic methods, such as those employing transition-metal catalysts and organocatalysts, have been developed to optimize this process.

The physical properties of 5-[2-(2-bromophenyl)acetyl]-2λ6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione are also noteworthy. It is a solid at room temperature with a melting point ranging from 180°C to 185°C. Its solubility profile is influenced by the presence of polar functional groups, making it moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane (DCM). These properties are crucial for its use in biological assays and formulation development.

In terms of safety and handling, while 5-[2-(2-bromophenyl)acetyl]-2λ6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione is not classified as a hazardous material under current regulations, standard laboratory practices should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and properly disposing of waste materials.

The future prospects for 5-[2-(2-bromophenyl)acetyl]-2λ6-thia-5-azabicyclo[3.3.1]heptane-3-one are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties through structure-based drug design (SBDD) approaches. Additionally, clinical trials are being planned to evaluate its safety and efficacy in human subjects.

In conclusion, 5-[2-(bromophenyl)acetyl]-3-thiahexahydroquinoline (CAS No. 3499789) represents a significant advancement in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound is poised to play a crucial role in the development of novel therapeutic agents for various diseases.

Recommend Articles

Recommended suppliers
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd